Cas no 6311-93-9 (Pyridine,3-(2-methylpentyl)-)
Pyridine,3-(2-methylpentyl)- structure
Product Name:Pyridine,3-(2-methylpentyl)-
Pyridine,3-(2-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-(2-methylpentyl)-
- 3-(2-methylpentyl)pyridine
- 3-(2-methyl-oxazol-5-yl)-benzonitrile
- 3-(2-methyl-pentyl)-pyridine
- Benzonitrile, 3-(2-methyl-5-oxazolyl)-
- CTK2H0678
- SureCN9863439
- NSC 42648
-
- Inchi: 1S/C11H17N/c1-3-5-10(2)8-11-6-4-7-12-9-11/h4,6-7,9-10H,3,5,8H2,1-2H3
- InChI Key: LMZYLBBMGJYKTA-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)CC(C)CCC
Computed Properties
- Exact Mass: 163.13621
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 0.897±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 120-122 ºC (25 Torr)
- Flash Point: 90.6±11.4 ºC,
- Solubility: Slightly soluble (5.7 g/l) (25 º C),
- PSA: 12.89
- LogP: 3.06030
Pyridine,3-(2-methylpentyl)- Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
6311-93-9 (Pyridine,3-(2-methylpentyl)-) Related Products
- 6311-92-8(3-Hexylpyridine)
- 58069-37-7(3-Octylpyridine)
- 539-32-2(3-Butylpyridine)
- 1802-20-6(3-Pentylpyridine)
- 103037-27-0(3-Heptylpyridine)
- 14159-61-6(3-Isobutylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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